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Compound of Interest

Compound Name: Hexahydrophthalic anhydride

Cat. No.: B042101 Get Quote

Introduction

Hexahydrophthalic anhydride (HHPA) is a cyclic carboxylic acid anhydride that serves as a

crucial monomer in the synthesis of high-performance polyester resins.[1] Unlike its aromatic

counterpart, phthalic anhydride, from which it is produced via nuclear hydrogenation, HHPA

possesses a saturated cycloaliphatic structure.[1] This fundamental structural difference

imparts a unique and desirable set of properties to the resulting polyester resins, making them

suitable for a wide range of demanding applications. This guide provides an in-depth technical

overview of the role of HHPA in polyester resin synthesis, detailing experimental protocols, key

performance characteristics, and primary applications.

The primary advantages of incorporating HHPA into polyester resin formulations include

enhanced weather and UV resistance, lower resin viscosity, and excellent dielectric properties.

[1][2] These attributes make HHPA an invaluable raw material for researchers and

professionals in the development of advanced coatings, adhesives, and composite materials.

Physicochemical Properties of Hexahydrophthalic
Anhydride
A summary of the key physical and chemical properties of HHPA is presented below. This data

is essential for handling, storage, and reaction stoichiometry calculations.
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Property Value Reference

CAS Number 85-42-7 [1][2]

Molecular Formula C₈H₁₀O₃ [1]

Molecular Weight 154.16 g/mol

Appearance
White glassy solid or clear

liquid (when melted)
[1][2]

EINECS Number 201-604-9 [1]

Solubility

Readily soluble in acetone,

ethanol, benzene, chloroform.

[1] Slightly soluble in water,

reacting slowly to form

hexahydrophthalic acid.[1]

[1]

Synthesis of Unsaturated Polyester Resins with
HHPA
The synthesis of unsaturated polyester resins is typically achieved through a multi-stage

polycondensation reaction. HHPA is incorporated as the saturated acid component, which

builds the polyester backbone and imparts specific properties without creating sites for later

cross-linking. The unsaturation required for curing is provided by another monomer, typically

maleic anhydride.

Experimental Protocol: Two-Stage Melt Condensation
The following is a detailed methodology for the synthesis of an unsaturated polyester resin

using HHPA, adapted from standard industry practices.[3]

1. Charging the Reactor:

A reactor equipped with a stirrer, thermometer, nitrogen inlet, and a distillation condenser is

charged with the reactants.
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A typical starting molar ratio is 1:1:2.2 of unsaturated anhydride (maleic anhydride) :

saturated anhydride (HHPA) : glycol (e.g., propylene glycol).[3]

2. First Stage: Esterification:

The mixture is heated to approximately 150-160°C under a continuous nitrogen blanket while

stirring.[3] The nitrogen purge is critical to prevent oxidation and discoloration.

As the esterification reaction commences, water is formed as a byproduct and begins to

distill off.[3]

The temperature is gradually increased to 190-200°C over a period of 2-3 hours to maintain

a steady rate of water removal.[3]

3. Second Stage: Polycondensation:

When the rate of water distillation slows significantly, a vacuum is applied to the system.[3]

This reduces the boiling point of the remaining water and small molecule byproducts, driving

the polymerization reaction toward completion and higher molecular weight.

The reaction progress is monitored by periodically taking samples and measuring the acid

value (typically titrated against a standard KOH solution).[3]

The reaction is considered complete when the acid value drops to a predetermined level,

often below 50 mg KOH/g.[3]

4. Cooling, Inhibition, and Dilution:

Once the target acid value is achieved, the vacuum is broken with nitrogen and the reactor is

cooled to below 100°C.[3]

A polymerization inhibitor (e.g., 100-200 ppm of hydroquinone) is added to prevent

premature gelation and ensure storage stability.[3]

While the polyester is still warm (around 80-90°C), a reactive diluent such as styrene or

diallyl hexahydrophthalate is slowly added with gentle stirring.[3] The typical concentration of

this monomer is 30-50% by weight of the final resin solution.[3]
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Stirring is continued until a clear, homogenous resin solution is obtained.[3] The final product

is then stored in a sealed, dark, and cool container.[3]

Visualization of Experimental Workflow
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Caption: Experimental workflow for the two-stage synthesis of HHPA-based polyester resin.
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Performance Characteristics and Advantages
The inclusion of HHPA in polyester formulations leads to significant improvements in resin

properties compared to those based solely on aromatic anhydrides like phthalic anhydride.
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Property Description Advantage of Using HHPA

Viscosity
The internal friction of the resin

liquid.

HHPA-based resins exhibit a

lower viscosity.[1] This reduces

the need for volatile organic

compounds (VOCs) as

thinning solvents.[1]

Weather & UV Resistance

The ability to withstand

degradation from sunlight,

moisture, and temperature

fluctuations.

The saturated aliphatic ring of

HHPA is more resistant to UV

degradation than the aromatic

rings of other anhydrides,

leading to superior

weatherability.[1]

Color Stability
Resistance to yellowing upon

exposure to heat or UV light.

HHPA is preferred over

aromatic anhydrides in

applications like coatings

where high resistance to

yellowing is required.[2]

Thermal Stability

The ability to maintain physical

properties at elevated

temperatures.

Resins formulated with HHPA

exhibit high-temperature

stability and high glass

transition temperatures (Tg).[2]

Dielectric Properties
The ability to act as an

electrical insulator.

HHPA-cured resins have

excellent dielectric properties,

making them ideal for

electronics and electrical

component applications.[2]

Mechanical Properties
Properties such as strength,

flexibility, and adhesion.

Provides a good balance of

mechanical properties,

including film-forming

capabilities, adhesion, and

durability, which can be

tailored by adjusting reactant

ratios.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.penpet.com/products/synthetic-resins/hexahydrophthalic-anhydride-hhpsa
https://www.penpet.com/products/synthetic-resins/hexahydrophthalic-anhydride-hhpsa
https://www.penpet.com/products/synthetic-resins/hexahydrophthalic-anhydride-hhpsa
https://www.arpadis.com/hexahydrophthalic-anhydride/
https://www.arpadis.com/hexahydrophthalic-anhydride/
https://www.arpadis.com/hexahydrophthalic-anhydride/
https://riverlandtrading.com/chemical-supplier-85-42-7/hexahydrophthalic-anhydride-distributor-456.aspx
https://etheses.whiterose.ac.uk/id/eprint/6774/1/545708.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of Synthesis Pathway
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Caption: General chemical synthesis pathway for HHPA-based unsaturated polyester resins.

Applications of HHPA-Based Polyester Resins
The unique combination of properties imparted by HHPA makes these polyester resins highly

versatile and suitable for a variety of industrial applications.

Coatings, Paints, and Varnishes: Their excellent weather resistance, UV stability, and

resistance to yellowing make them ideal for high-performance topcoats, coil coatings, and

protective paints for outdoor use.[1][4][5][6]

Adhesives and Sealants: HHPA-based resins offer strong adhesion, good thermal stability,

and chemical resistance, making them effective binders in industrial adhesives and sealants.

[2][4]
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Composites and Laminates: They are used as resin modifiers in unsaturated polyester

(UPR) and vinyl ester (VER) systems to improve handling characteristics and performance in

fiber-reinforced plastics (FRP).[4]

Plasticizers: HHPA is a precursor for plasticizers used to enhance the flexibility and durability

of polymers such as PVC.[4][6]

Electronics: Due to their high thermal stability and excellent dielectric properties, they are

used for casting, potting, and encapsulation of electronic components.[2]

Epoxy Curing Agent: Beyond polyester resins, HHPA is widely used as a hardener for epoxy

resins, where it contributes to low viscosity, a long pot life, and high-temperature

performance in the cured product.[2][4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hexahydrophthalic Anhydride – Perfect for Resin Applications [penpet.com]

2. HexaHydroPhthalic Anhydride | HHPA | Supplier & Distributor | Arpadis [arpadis.com]

3. benchchem.com [benchchem.com]

4. Hexahydrophthalic Anhydride Supplier | 85-42-7 | Your Reliable Distributor Riverland
Trading [riverlandtrading.com]

5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

6. Synthesis and Application of Hexahydrophthalic anhydride_Chemicalbook
[chemicalbook.com]

To cite this document: BenchChem. [Hexahydrophthalic Anhydride in Polyester Resin
Synthesis: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042101#hexahydrophthalic-anhydride-as-a-raw-
material-for-polyester-resins]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://riverlandtrading.com/chemical-supplier-85-42-7/hexahydrophthalic-anhydride-distributor-456.aspx
https://riverlandtrading.com/chemical-supplier-85-42-7/hexahydrophthalic-anhydride-distributor-456.aspx
https://www.chemicalbook.com/article/synthesis-and-application-of-hexahydrophthalic-anhydride.htm
https://www.arpadis.com/hexahydrophthalic-anhydride/
https://www.arpadis.com/hexahydrophthalic-anhydride/
https://riverlandtrading.com/chemical-supplier-85-42-7/hexahydrophthalic-anhydride-distributor-456.aspx
https://www.chemicalbook.com/article/synthesis-and-application-of-hexahydrophthalic-anhydride.htm
https://www.benchchem.com/product/b042101?utm_src=pdf-custom-synthesis
https://www.penpet.com/products/synthetic-resins/hexahydrophthalic-anhydride-hhpsa
https://www.arpadis.com/hexahydrophthalic-anhydride/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Formulation_of_Unsaturated_Polyester_Resins_with_Diallyl_Hexahydrophthalate.pdf
https://riverlandtrading.com/chemical-supplier-85-42-7/hexahydrophthalic-anhydride-distributor-456.aspx
https://riverlandtrading.com/chemical-supplier-85-42-7/hexahydrophthalic-anhydride-distributor-456.aspx
https://etheses.whiterose.ac.uk/id/eprint/6774/1/545708.pdf
https://www.chemicalbook.com/article/synthesis-and-application-of-hexahydrophthalic-anhydride.htm
https://www.chemicalbook.com/article/synthesis-and-application-of-hexahydrophthalic-anhydride.htm
https://www.benchchem.com/product/b042101#hexahydrophthalic-anhydride-as-a-raw-material-for-polyester-resins
https://www.benchchem.com/product/b042101#hexahydrophthalic-anhydride-as-a-raw-material-for-polyester-resins
https://www.benchchem.com/product/b042101#hexahydrophthalic-anhydride-as-a-raw-material-for-polyester-resins
https://www.benchchem.com/product/b042101#hexahydrophthalic-anhydride-as-a-raw-material-for-polyester-resins
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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